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Compound of Interest

Compound Name: Diethylphosphinic acid

Cat. No.: B1630799 Get Quote

An In-depth Technical Guide to the Safety and Handling of Diethylphosphinic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for diethylphosphinic
acid (CAS No. 813-76-3), compiled to meet the needs of laboratory and drug development

professionals. The following sections detail the material's hazards, safe handling procedures,

emergency response, and disposal considerations.

Hazard Identification and Classification
Diethylphosphinic acid is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1]
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Symptoms of exposure can include redness, itching, scaling, or blistering of the skin.[1] Eye

contact may result in pain, watering, and redness, potentially leading to severe damage.[1]

Inhalation can irritate the lungs and respiratory system.[1]

Quantitative Data Summary
The following tables summarize the key physical, chemical, and toxicological properties of

diethylphosphinic acid.

Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₄H₁₁O₂P [1][3][4]

Molecular Weight 122.10 g/mol [1][5]

Appearance Low melting solid or liquid [1][5]

CAS Number 813-76-3 [1][3][5]

Melting Point 18.5 °C [1][5][6][7][8][9]

Boiling Point 320 °C at 760 mmHg [1][5][6][7][8][9]

Density 1.05 g/cm³ [5][6][8][9]

Flash Point 135.5 °C / 136 °C [6][8][9]

| Solubility | Soluble in water, alcohol, and ether. |[10] |

Table 2: Toxicological Data
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Endpoint
Classification /
Value

Notes Source(s)

Acute Oral Toxicity GHS Category 4

Harmful if
swallowed.
Corresponds to an
LD₅₀ range of 300-
2000 mg/kg for
rats.

[5][11]

Acute Dermal Toxicity No data available Not classified.

Acute Inhalation

Toxicity
No data available

Not classified, though

noted to cause

respiratory irritation.

[1]

Skin

Corrosion/Irritation
GHS Category 2 Causes skin irritation. [1][5][11]

Serious Eye

Damage/Irritation
GHS Category 2A

Causes serious eye

irritation.
[1][5][11]

| Carcinogenicity | Not classified | Not listed by IARC, NTP, or ACGIH. |[1][11] |

Table 3: Occupational Exposure Limits

Organization Limit

OSHA PEL Not available

NIOSH REL Not available

| ACGIH TLV | Not available |

Experimental Protocols Overview
While specific experimental reports for diethylphosphinic acid are not detailed in the provided

safety data sheets, the GHS classifications are typically derived from standardized testing
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methodologies, such as those established by the Organisation for Economic Co-operation and

Development (OECD).

Acute Oral Toxicity (OECD 420, 423, or 425): To determine the GHS Category 4

classification ("Harmful if swallowed"), a study, likely following an OECD guideline, would

have been conducted. These protocols involve administering the substance to animals

(typically rats) at various dose levels to determine the median lethal dose (LD50).

Skin Irritation (OECD 404): This test involves applying the substance to the skin of an animal

(typically a rabbit) and observing for signs of irritation, such as erythema (redness) and

edema (swelling), over a set period.

Eye Irritation (OECD 405): This test involves instilling the substance into the eye of an animal

(typically a rabbit) and evaluating the cornea, iris, and conjunctiva for irritation effects.

Safe Handling and Storage
Hierarchy of Controls Workflow
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Hierarchy of Controls for Safe Handling

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Most Effective

Engineering Controls
- Use in a chemical fume hood
- Ensure adequate ventilation

Administrative Controls
- Wash hands thoroughly after handling

- Do not eat, drink, or smoke in work area

Personal Protective Equipment (PPE)
- Safety glasses/face shield
- Chemical-resistant gloves

- Protective clothing

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls for handling diethylphosphinic acid.

Handling Precautions:

Avoid all personal contact, including inhalation of fumes, dust, or vapors.[1]

Handle in a well-ventilated area or outdoors.[1] For laboratory work, use a chemical fume

hood.[9]

Wash hands and any exposed skin thoroughly after handling.[1]
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Facilities should be equipped with an eyewash fountain and safety shower.[1][9]

Avoid the formation of dust and aerosols.[5]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][7]

Keep away from incompatible substances such as strong oxidizing agents.[2]

Keep away from sources of ignition.[1]

The compound is hygroscopic; protect from moisture.[6]

Emergency Procedures
First Aid Response Flowchart

Exposure Occurs

Route of Exposure?

Inhalation

Airway

Skin Contact

Dermal

Eye Contact

Ocular

Ingestion

Oral

1. Move to fresh air.
2. If not breathing, give artificial respiration.

3. If breathing is difficult, give oxygen.

1. Immediately remove contaminated clothing.
2. Flush skin with running water for at least 15 minutes.

1. Immediately flush eyes with running water for at least 15 minutes.
2. Remove contact lenses, if present and easy to do.

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.
Show SDS to the doctor.
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Click to download full resolution via product page

Caption: First aid procedures for diethylphosphinic acid exposure.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[1][5]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated, including

carbon oxides and phosphorus oxides.[1]

Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing

apparatus (SCBA) and full protective gear.[1][5]

Accidental Release Measures:

Personal Precautions: Wear appropriate personal protective equipment (see Section 4) and

keep unprotected personnel away.[1] Ensure adequate ventilation.

Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[1]

[5]

Containment and Cleaning: For spills, vacuum, sweep up, or absorb with an inert material

(e.g., sand, earth) and place into a suitable, closed container for disposal.[1][5]

Spill Response Workflow
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Spill Detected

Ensure adequate ventilation and
wear appropriate PPE.

Prevent further leakage or spill
if safe to do so.

Contain the spill.
Prevent entry into drains and waterways.

Absorb with inert material
(e.g., sand, vermiculite).

Collect and place material into a
suitable, closed container for disposal.

Dispose of waste according to
local regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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